2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C18H28N2OS/c1-13-6-8-15(9-7-13)22-12-16(21)19-14-10-17(2,3)20-18(4,5)11-14/h6-9,14,20H,10-12H2,1-5H3,(H,19,21)
• InChI Key: OHVJEMUIVAFBTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C18H28N2OS
• Molecular Weight: 320.5 g/mol

Description

2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is a synthetic compound that belongs to the class of thioacetamide derivatives. It is commonly used in scientific research for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is not fully understood. However, it has been proposed that the compound may act on the GABAergic system, which is involved in the regulation of neuronal excitability. It may also modulate the activity of ion channels and receptors that are involved in pain perception and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide can exert various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and neuroprotective effects. It has also been shown to reduce the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide in lab experiments is its potential therapeutic applications. It has been shown to exhibit various pharmacological effects, which may be useful for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have a narrow therapeutic index, which means that it may cause adverse effects at higher doses.

Future Directions

There are several future directions for the research on 2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide. One area of interest is the development of novel derivatives with improved pharmacological properties. Another area of interest is the investigation of its potential use as a radioprotective agent in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action and the potential side effects of this compound.

Synthesis Methods

The synthesis of 2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide involves the reaction of 2,2,6,6-tetramethyl-4-piperidinol with 4-methylphenylthiocyanate in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic anhydride and acetic acid to obtain the final compound. This process has been described in detail in various scientific publications.

Scientific Research Applications

2-[(4-methylphenyl)thio]-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit anticonvulsant, neuroprotective, and analgesic effects in animal models. Additionally, it has been investigated for its potential use as a radioprotective agent in cancer treatment.